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A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific toxicological and ecotoxicological data for 6-heptadecene are scarce in

publicly available literature. This guide provides a comprehensive overview based on data for

structurally similar long-chain aliphatic hydrocarbons, primarily C14-C20 alkanes and alkenes.

This information should be used as a surrogate for estimating the potential hazards of 6-
heptadecene, pending specific testing.

Introduction
6-Heptadecene (C₁₇H₃₄) is a long-chain aliphatic alkene. As with many industrial chemicals, a

thorough understanding of its toxicological and ecotoxicological profile is essential for safe

handling, risk assessment, and environmental protection. This document summarizes the

available data for closely related compounds to provide a likely profile for 6-heptadecene,

details relevant experimental protocols, and outlines a logical framework for assessing

substances with limited data.

Toxicological Data
The acute toxicity of long-chain aliphatic hydrocarbons is generally considered to be low via

oral, dermal, and inhalation routes. The primary concern for liquid hydrocarbons is the potential

for aspiration into the lungs, which can cause severe chemical pneumonitis.
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Table 1: Summary of Acute Mammalian Toxicity Data for Analogue Substances (C14-C17

Aliphatic Hydrocarbons)

Endpoint Species Route Value
Reference
Analogue(s)

Acute Oral

Toxicity
Rat Oral

LD₅₀ > 2000

mg/kg bw

C14-C17 n-

alkanes

Acute Dermal

Toxicity
Rabbit Dermal

LD₅₀ > 2000

mg/kg bw

C14-C17 n-

alkanes

Acute Inhalation

Toxicity
Rat Inhalation

LC₅₀ > 5.2 mg/L

(4h, aerosol)

C14-C16 n-

Paraffins

Note: Data is based on analogue substances and should be considered indicative for 6-
Heptadecene.

Ecotoxicological Data
Due to their very low water solubility, long-chain aliphatic hydrocarbons like 6-heptadecene are

not expected to show acute toxicity to aquatic organisms at concentrations at or below their

water solubility limit. Ecotoxicity testing of such poorly soluble substances often results in no

observed effects at the highest attainable dissolved concentrations.

Table 2: Summary of Aquatic Ecotoxicity Data for Analogue Substances (C14-C20 Aliphatic

Hydrocarbons)
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Endpoint Species Duration Value
Reference
Analogue(s)

Acute Toxicity to

Fish

Oncorhynchus

mykiss (Rainbow

Trout)

96 hours

LL₅₀ > 1000

mg/L (Loading

Rate)

C14-C20

Aliphatic

Hydrocarbons

Acute Toxicity to

Invertebrates

Daphnia magna

(Water Flea)
48 hours

EL₅₀ > 1000

mg/L (Loading

Rate)

C14-C20

Aliphatic

Hydrocarbons

Toxicity to Algae
Pseudokirchnerie

lla subcapitata
72 hours

EL₅₀ > 1000

mg/L (Loading

Rate)

C14-C20

Aliphatic

Hydrocarbons

Note: LL₅₀ (Lethal Loading) and EL₅₀ (Effect Loading) are used for poorly soluble substances

where true dissolved concentrations are difficult to maintain and measure. The values indicate

that no adverse effects were observed up to the highest loading rate tested.

Environmental Fate
Biodegradation
Long-chain aliphatic hydrocarbons are generally considered to be biodegradable, although the

rate of degradation can be slow and is influenced by factors such as chain length, branching,

and environmental conditions. They are not expected to persist in the environment. For

regulatory purposes, they may not meet the criteria for "readily biodegradable."

Bioaccumulation
With a high octanol-water partition coefficient (Log Kow), estimated to be around 8.96 for 1-

heptadecene, 6-heptadecene has a high potential for bioaccumulation in aquatic organisms.[1]

However, the actual bioconcentration factor (BCF) may be limited by low water solubility and

metabolic transformation in organisms. For similar long-chain hydrocarbons (C11-C15 iso-

alkanes), it has been concluded that they are not expected to bioaccumulate to a significant

extent.[2]

Table 3: Environmental Fate Parameters for Heptadecene Analogues
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Parameter Value Method/Analogue

Log Kow (Octanol-Water

Partition Coefficient)
~8.96 1-Heptadecene (Estimated)

Water Solubility

Very low (e.g., 0.0003941

mg/L @ 25°C for 1-

heptadecene)

1-Heptadecene (Estimated)

Biodegradation
Not expected to be readily

biodegradable.
C11-C15 iso-alkanes

Bioaccumulation Potential High, based on Log Kow. Heptadecene Isomers

Experimental Protocols
The following are summaries of standard OECD guidelines that would be appropriate for

generating specific data for 6-Heptadecene.

Acute Oral Toxicity (OECD Guideline 420: Fixed Dose
Procedure)
This method is used to assess the acute oral toxicity of a substance.

Principle: A stepwise procedure where the substance is administered orally to a group of

animals of a single sex (typically female rats) at one of the defined dose levels (5, 50, 300,

2000, or 5000 mg/kg body weight). The response in this group determines the dose for the

next group.

Procedure:

A single animal is dosed at the starting dose level.

If the animal survives, four more animals are dosed at the same level.

If the animal shows signs of toxicity, the next dose level down is used. If it dies, two more

animals are dosed at the lower level.

Observations for signs of toxicity are made for at least 14 days.
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Endpoint: The test allows for the identification of a dose causing evident toxicity and is used

for hazard classification.

Aquatic Toxicity Testing for Poorly Soluble Substances
For substances like 6-heptadecene with very low water solubility, standard aquatic toxicity

tests need to be adapted. The primary goal is to generate a Water Accommodated Fraction

(WAF), which is a dilution of the substance in water that is filtered or centrifuged to remove

undissolved material.

Fish, Acute Toxicity Test (OECD Guideline 203):

Principle: To determine the concentration of a substance that is lethal to 50% of a test

population of fish (LC₅₀) over a 96-hour exposure period.

Procedure: Groups of fish are exposed to different concentrations of the WAF in a static,

semi-static, or flow-through system. Mortalities are recorded at 24, 48, 72, and 96 hours.

Daphnia sp. Acute Immobilisation Test (OECD Guideline 202):

Principle: To determine the concentration at which 50% of Daphnia magna are immobilized

(EC₅₀) after 48 hours of exposure.

Procedure: Groups of daphnids are exposed to various concentrations of the WAF.

Immobilization is observed at 24 and 48 hours.

Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD Guideline 201):

Principle: To determine the effects of a substance on the growth of a selected species of

algae (EC₅₀) over 72 hours.

Procedure: Exponentially growing cultures of algae are exposed to a range of WAF

concentrations. The growth inhibition is determined by measuring the cell density over

time.

Ready Biodegradability (OECD Guideline 301)
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This set of guidelines is used to assess the potential for a chemical to undergo rapid and

ultimate biodegradation in an aerobic aqueous environment.

Principle: A small amount of the test substance is dissolved in a mineral medium, which is

then inoculated with microorganisms from a source like sewage treatment plant effluent. The

mixture is incubated under aerobic conditions in the dark.

Procedure: Biodegradation is followed by measuring parameters such as dissolved organic

carbon (DOC) removal, CO₂ evolution, or oxygen consumption over a 28-day period.

Endpoint: A substance is considered "readily biodegradable" if it reaches a certain

percentage of theoretical degradation (e.g., >60% of theoretical CO₂ evolution) within a 10-

day window during the 28-day test.

Visualizations
Given the limited specific data for 6-Heptadecene, a logical workflow for assessing such a

substance is more informative than a specific signaling pathway.
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Data Gathering & Initial Assessment

Toxicological Hazard Assessment Ecotoxicological Hazard Assessment

Risk Characterization & Management

Identify Substance:
6-Heptadecene

Literature Search:
- Toxicological Data

- Ecotoxicological Data
- Physicochemical Properties

Data Gap Analysis

Analogue/Read-Across Assessment:
Identify structurally similar substances

with available data (e.g., C14-C20 hydrocarbons)

Acute Toxicity Assessment
(Oral, Dermal, Inhalation) Skin/Eye Irritation & Sensitization Assessment Genotoxicity & Carcinogenicity Assessment

Aquatic Toxicity Assessment
(Fish, Daphnia, Algae)

Consider low water solubility

Environmental Fate Assessment:
- Biodegradation (OECD 301)

- Bioaccumulation (Log Kow, BCF)

Hazard Classification (e.g., GHS)

Exposure Assessment

Environmental Hazard Classification
(e.g., PBT Assessment)

Risk Characterization

Risk Management Measures:
- Safe Handling Procedures

- Environmental Release Controls

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15463239?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15463239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for assessing toxicological and ecotoxicological hazards of a data-poor

substance.

Conclusion
While specific toxicological and ecotoxicological data for 6-heptadecene are not readily

available, a review of analogue long-chain aliphatic hydrocarbons suggests a low order of

acute mammalian and aquatic toxicity. The primary human health concern is the potential for

aspiration if ingested. From an environmental perspective, while not expected to be acutely

toxic to aquatic life due to low water solubility, its high lipophilicity indicates a potential for

bioaccumulation, although this may be mitigated by metabolic processes. The substance is not

expected to be readily biodegradable but is likely to be inherently biodegradable.

For a definitive risk assessment, it is recommended that the experimental protocols outlined in

this guide, following OECD guidelines, be conducted for 6-heptadecene itself. The provided

workflow offers a systematic approach to characterizing the hazards of such a data-poor

substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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